2,6-Dimethyl-1-[(2,4,5-trimethylphenyl)sulfonyl]piperidine

• IUPAC Name: 2,6-dimethyl-1-(2,4,5-trimethylphenyl)sulfonylpiperidine
• InChI: InChI=1S/C16H25NO2S/c1-11-9-13(3)16(10-12(11)2)20(18,19)17-14(4)7-6-8-15(17)5/h9-10,14-15H,6-8H2,1-5H3
• InChI Key: AHYXFNPDMJUEMX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1S(=O)(=O)C2=C(C=C(C(=C2)C)C)C)C
• Molecular Formula: C16H25NO2S
• Molecular Weight: 295.4 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

While specific synthesis methods for “2,6-Dimethyl-1-[(2,4,5-trimethylphenyl)sulfonyl]piperidine” are not available, piperidines can be synthesized through various intra- and intermolecular reactions. For example, 1,3-bis(2,4,6-trimethylphenyl)imidazolium chloride can be synthesized through a reaction involving (1E,2E)-N1,N2-(2,4,6-trimethylphenylethane)-1,2-diimine and paraformaldehyde.

Safety and Hazards

The safety data sheet for a similar compound, Dichloro[1,3-bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene][[5-[(dimethylamino)sulfonyl]-2-(1-methylethoxy-O)phenyl]methylene-C]ruthenium(II), indicates that it is not a hazardous substance or mixture. In case of exposure, move out of the dangerous area, and if inhaled, move the person into fresh air. If not breathing, give artificial respiration.

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Future research may focus on developing new synthesis methods, exploring the biological activities of piperidine derivatives, and designing new drugs based on these compounds.